Cas no 896380-35-1 (6-methyl-3-(6-nitro-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one)

• Product Name: 6-methyl-3-(6-nitro-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one
• CAS No: 896380-35-1
• MF: C₁₇H₁₁N₃O₄
• MW: 321.286943674088
• CID: 5439867
• PubChem ID: 16824468
• Update Time: 2025-05-20

6-methyl-3-(6-nitro-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-3-(6-nitro-1H-benzimidazol-2-yl)-2H-1-benzopyran-2-one
• VU0511167-1
• AKOS002076848
• 896380-35-1
• F3165-0418
• 6-methyl-3-(6-nitro-1H-benzimidazol-2-yl)chromen-2-one
• 6-methyl-3-(6-nitro-1H-benzimidazol-2-yl)-2H-chromen-2-one
• 6-methyl-3-(6-nitro-1H-benzo[d]imidazol-2-yl)-2H-chromen-2-one
• AB00683128-01
• 6-methyl-3-(6-nitro-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one

• Inchi： 1S/C17H11N3O4/c1-9-2-5-15-10(6-9)7-12(17(21)24-15)16-18-13-4-3-11(20(22)23)8-14(13)19-16/h2-8H,1H3,(H,18,19)
• InChI Key： VUVAUXZNXBWNOQ-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=C(C)C=CC1=2)C1=NC2C=CC(=CC=2N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 321.07495584g/mol
• Monoisotopic Mass: 321.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.508±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 626.0±65.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Additional information on 6-methyl-3-(6-nitro-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one

6-Methyl-3-(6-nitro-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one: A Comprehensive Overview

6-Methyl-3-(6-nitro-1H-1,3-benzodiazol-2-yl)-2H-chromen-2-one, also known by its CAS number 896380-35-1, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of chromones, which are aromatic heterocyclic compounds with a benzopyran structure. The presence of the nitrobenzodiazole group at the 3-position and the methyl group at the 6-position introduces unique electronic and steric properties, making it a subject of interest in both academic research and pharmaceutical development.

The synthesis of 6-methyl chromenone derivatives has been extensively studied due to their versatile applications in drug design and material science. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound through multi-component reactions and catalytic processes. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the complex heterocyclic framework with high precision. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for downstream applications.

In terms of pharmacological properties, 6-methyl chromenone derivatives have demonstrated promising bioactivity in various assays. Studies have shown that this compound exhibits potent antioxidant and anti-inflammatory effects, making it a potential candidate for the development of therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, its ability to modulate cellular signaling pathways has been explored in recent clinical trials, highlighting its potential as a lead compound for drug discovery.

The structural integrity of CAS 896380-35-1 plays a critical role in its functional properties. The nitro group attached to the benzodiazole ring contributes to its high reactivity and selectivity in chemical transformations. This feature has been exploited in designing novel materials for optoelectronic devices, where precise control over electronic transitions is essential. Recent research has focused on integrating this compound into polymer frameworks to enhance their photovoltaic efficiency, paving the way for next-generation solar cell technologies.

From an analytical perspective, the characterization of 6-methyl chromenone derivatives has benefited from advanced spectroscopic techniques such as NMR and mass spectrometry. These tools allow for precise determination of molecular structure and purity, ensuring consistency in both research and industrial production. Additionally, computational modeling has been employed to predict the compound's behavior under various conditions, aiding in the optimization of synthesis routes and application-specific modifications.

In conclusion, CAS 896380-35-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond. As research continues to uncover its full potential, this compound is set to make significant contributions to both academic knowledge and industrial progress.